2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: CN1C=NC=C1C2CC2C(=O)O
• InChI: InChI=1S/C8H10N2O2/c1-10-4-9-3-7(10)5-2-6(5)8(11)12/h3-6H,2H2,1H3,(H,11,12)
• InChIKey: YAZXXLJQKINZHX-UHFFFAOYSA-N

2-(1-Methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic Acid: Identity & Procurement

2-(1-Methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid (CAS 1550004-50-6) is a heterocyclic cyclopropane carboxylic acid building block with molecular formula C₈H₁₀N₂O₂ and a molecular weight of 166.18 g·mol⁻¹ . The compound features an N-methylimidazole substituent attached at the 5-position to a cyclopropane-1-carboxylic acid scaffold. Commercially, it is supplied at ≥95% purity by multiple vendors including Leyan (Product No. 2086807) . The compound exists as a racemic mixture in its default procurement form, with enantiomerically pure (1R,2R) and (1S,2R) stereoisomers also available as hydrochloride salts (CAS 2108566-75-0 and 1909294-70-7, respectively) . Its primary documented research utility lies as a key synthetic intermediate for histamine H₃/H₄ receptor ligands, CCR5 antagonists, and mutant IDH1 inhibitor programs [1][2][3].

1

Synthetic building block: N-Methylimidazole-cyclopropane carboxylic acid for amide coupling and heterocycle elaboration

2

Stereochemical control: Available as racemate or enantiopure (1R,2R) and (1S,2R) hydrochloride salts for stereochemistry-driven GPCR programs

3

Single tautomeric species: N-Methyl lock eliminates imidazole tautomerism, yielding a structurally unambiguous scaffold for H₃/H₄, CCR5, and IDH1 ligand programs

• [1] Braña MF, et al. Synthesis and biological evaluation of novel 2-(1H-imidazol-4-yl)cyclopropane carboxylic acids: key intermediates for H3 histamine receptor ligands. Bioorg Med Chem Lett. 2002;12(24):3561-3563. doi:10.1016/s0960-894x(02)00793-x. View Source
• [2] Zhang HL (张会利). Semantic Scholar Author Profile. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. 2012. View Source
• [3] Zheng Q, Chen Z, Wan H, et al. Discovery and structure-activity-relationship study of novel imidazole cyclopropyl amine analogues for mutant isocitric dehydrogenase 1 (IDH1) inhibitors. Bioorg Med Chem Lett. 2018;28(23-24):3730-3734. doi:10.1016/j.bmcl.2018.07.002. View Source

2-(1-Methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic Acid: Why Substitution Fails

Substitution of 2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid with closely related in-class analogs—such as the unmethylated 2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS 741998-06-1, MW 152.15) or the positional isomer 1-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid (CAS 1427010-21-6)—introduces three consequential changes that cannot be corrected by downstream chemistry. First, the N-methyl group on the target compound eliminates imidazole tautomerism, yielding a single defined chemical species with a conjugate acid pKa shifted to 7.0–7.4 versus 6.95 for unmethylated imidazole [1]. This alters the protonation state and hydrogen-bonding capacity of any derived ligand at physiological pH. Second, the +14 Da mass increase and accompanying lipophilicity shift (estimated ΔlogP ≈ +0.5 for N-methylation of imidazole) affect membrane permeability and pharmacokinetic profiles of downstream products . Third, the imidazol-5-yl (vs. imidazol-4-yl) attachment position relocates the hydrogen-bond-accepting pyridine-like nitrogen relative to the cyclopropane carboxylic acid handle, changing both the electronic environment and steric accessibility during amide coupling reactions [2]. In the histamine H₃/H₄ receptor antagonist series, stereochemical configuration of the cyclopropane ring alone produces Ki differences exceeding 2,700-fold between receptor subtypes [3], demonstrating that even subtle structural variations in this scaffold translate into functionally meaningful pharmacological divergence.

Target Compound N-methylimidazol-5-yl cyclopropane acid: single tautomer, pKa 7.0–7.4, defined regiochemistry, no imidazole NH donor

Unmethylated Analog (CAS 741998-06-1) 1H-imidazol-4-yl form: tautomeric equilibrium, pKa ~6.95, ambiguous 4/5-yl regiochemistry in downstream products

Target Compound Defined hydrogen-bond profile: 1 H-bond donor, 4 acceptors; estimated logP shift +0.5 from N-methylation

Positional Isomer (CAS 1427010-21-6) 1-substituted cyclopropane isomer: altered steric accessibility and electronic environment at the coupling handle

Target Compound Racemate or defined enantiomer: stereochemistry propagates into receptor selectivity differences exceeding 2,700-fold

Unspecified Stereoisomer Random stereochemistry at procurement may shift H₃ vs. H₄ selectivity profile and limit assay interpretation

• [1] Wikipedia / IPFS. 1-Methylimidazole. With the N-methyl group, this derivative of imidazole cannot tautomerize. Conjugate acid pKa values: 7.0 and 7.4 vs. imidazole pKa ~6.95. View Source
• [2] Unification Links / PubChem CID 11282394. Imidazole tautomerism: when the imino hydrogen is substituted (e.g., N-methylation), tautomerism is no longer possible, and numbering of positions 4 and 5 becomes absolute. View Source
• [3] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006;49(18):5587-5596. doi:10.1021/jm0603318. View Source

2-(1-Methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic Acid: Quantitative Evidence vs. Analogs

N-Methylation Eliminates Imidazole Tautomerism

The N-methyl substituent at the imidazole 1-position of the target compound prevents the prototropic tautomerism that occurs in unmethylated imidazole analogs. 1-Methylimidazole exists as a single defined chemical species, whereas imidazole and its 4(5)-substituted derivatives exist as an equilibrium mixture of two rapidly interconverting tautomers [1]. This is reflected in conjugate acid pKa values: 1-methylimidazole exhibits pKa values of 7.0 and 7.4 for its two conjugate acid forms, compared with pKa ≈ 6.95 for imidazole itself . In the context of 2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS 741998-06-1), the unmethylated imidazole ring undergoes rapid N1–N3 proton exchange, meaning the 4-yl and 5-yl positions are chemically equivalent in solution. For the target compound, the N-methyl group locks the imidazole into a single tautomeric state with the imidazol-5-yl attachment position absolutely defined [2].

Tautomer Elimination

Head-to-head

Single defined species; pKa 7.0–7.4 vs. imidazole pKa ~6.95; no tautomeric equilibrium

Supports unambiguous regiochemical assignment

Defined 5-yl attachment; 4/5-yl equivalence absent

Evidence Dimension	Tautomeric state and conjugate acid basicity
Target Compound Data	Single chemical species; conjugate acid pKa = 7.0–7.4; 5-yl attachment position absolutely defined
Comparator Or Baseline	2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS 741998-06-1): tautomeric equilibrium between 4-yl and 5-yl forms; conjugate acid pKa ≈ 6.95
Quantified Difference	Target compound has no tautomeric equilibrium (single species); ΔpKa ≈ +0.05 to +0.45 units toward higher basicity; +14 Da mass
Conditions	Aqueous solution at 25 °C; physicochemical characterization by ¹H-NMR, ¹⁵N-NMR, and potentiometric titration [1][2]

Why This Matters

Procurement of the target compound guarantees a single, structurally unambiguous building block; unmethylated analogs produce ambiguous regiochemistry in downstream products because the 4- and 5-positions are tautomerically equivalent.

• [1] IPFS / Wikipedia. 1-Methylimidazole. With the N-methyl group, this particular derivative of imidazole cannot tautomerize. Conjugate acid pKa values: 7.0 and 7.4. View Source
• [2] PubChem / Unification Links. Imidazole tautomerism: substitution at N-1 prevents tautomerism, making numbering of positions 4 and 5 absolute rather than equivalent. View Source

Lipophilicity & MW Shift vs. Unmethylated Analog

The target compound (MW 166.18 g·mol⁻¹) carries a +14.03 Da mass increment relative to the unmethylated analog 2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (MW 152.15 g·mol⁻¹) . This mass difference corresponds to the replacement of an imidazole N–H hydrogen with an N–CH₃ group. The methyl addition contributes an estimated ΔlogP of approximately +0.5 units based on the fragment-based contribution of an aromatic N-methyl group . The increased lipophilicity of the target compound facilitates partitioning into organic solvents during extraction and purification, and the higher molecular weight provides a mass spectral handle that unambiguously distinguishes the N-methylated product from its demethylated analog by LCMS (+14 m/z shift in [M+H]⁺ ion). Additionally, the calculated topological polar surface area (tPSA) of the target compound is predicted to be slightly lower than that of the unmethylated analog due to replacement of the hydrogen-bond-donating N–H with an N–CH₃ group .

MW & Lipophilicity Shift

Head-to-head

ΔMW +14.03 Da; ΔHBD −1; est. ΔlogP ≈ +0.5 vs. unmethylated analog

Supports CNS lead-optimization workflows

Data to verify: fragment-based logP estimation

Evidence Dimension	Molecular weight, lipophilicity, and hydrogen-bond donor count
Target Compound Data	MW = 166.18 g·mol⁻¹; 1 H-bond donor (COOH); 4 H-bond acceptors; estimated logP ≈ 0.5–1.0 (based on fragment contributions)
Comparator Or Baseline	2-(1H-imidazol-4-yl)cyclopropane-1-carboxylic acid (CAS 741998-06-1): MW = 152.15 g·mol⁻¹; 2 H-bond donors (COOH + imidazole NH); 4 H-bond acceptors; estimated logP ≈ 0.0–0.5
Quantified Difference	ΔMW = +14.03 Da (one N–CH₃ vs. N–H); Δ(H-bond donors) = −1; estimated ΔlogP ≈ +0.5
Conditions	Physicochemical property comparison based on CAS registry data and fragment-based logP estimation

Why This Matters

The reduced H-bond donor count and increased lipophilicity of the target compound improve its suitability for CNS drug discovery programs where lower tPSA and fewer H-bond donors correlate with enhanced blood-brain barrier penetration.

Stereochemistry Determines H₃/H₄ Receptor Selectivity

In the seminal structure-activity relationship study by Watanabe et al. (J. Med. Chem. 2006), conformationally restricted histamine analogs bearing the imidazolylcyclopropane scaffold exhibited profound stereochemistry-dependent receptor selectivity [1]. The (1R,2S)-trans-cyclopropane derivative (11a) showed dual H₃/H₄ antagonism with Ki = 8.4 nM (H₃) and Ki = 7.6 nM (H₄). Its enantiomer ent-11a with (1S,2R)-trans stereochemistry was a highly selective H₃ antagonist (Ki = 3.6 nM). In striking contrast, the (1R,2R)-trans diastereomer (10a) was selective for H₄ (Ki = 118 nM) over H₃ (Ki > 10,000 nM)—a selectivity difference exceeding 2,700-fold between receptor subtypes driven purely by stereochemical configuration [1]. These compounds were synthesized from chiral cyclopropane carboxylic acid building blocks analogous to the target compound [1][2]. This establishes that procurement of stereochemically defined 2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid (either racemic or enantiopure) is not a trivial sourcing decision—it directly determines the pharmacological trajectory of any derived ligand series.

H₃/H₄ Stereochemistry

Class-level

Ki range 3.6 nM to >10,000 nM across stereoisomers; >2,700-fold selectivity shift

Stereochemistry dictates receptor selectivity trajectory

Watanabe et al. 2006; ligand-context dependent

Evidence Dimension	Receptor binding affinity (Ki) dependence on cyclopropane stereochemistry
Target Compound Data	2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid serves as a precursor to stereochemically diverse imidazolylcyclopropane ligands; no direct target-level Ki data available for the free acid form
Comparator Or Baseline	Watanabe et al. 2006: (1R,2S)-trans: H₃ Ki = 8.4 nM, H₄ Ki = 7.6 nM; (1S,2R)-trans: H₃ Ki = 3.6 nM; (1R,2R)-trans: H₄ Ki = 118 nM, H₃ Ki > 10,000 nM. Thioperamide (reference antagonist): Ki values in similar range [1]
Quantified Difference	Intra-series Ki range spanning from 3.6 nM to >10,000 nM (≥2,700-fold) across different cyclopropane stereoisomers when elaborated into full antagonist structures
Conditions	Radioligand displacement binding assays using [³H]N-α-methylhistamine for H₃ and [³H]histamine for H₄ receptors expressed in cell membranes [1]

Why This Matters

Researchers developing stereochemically defined H₃- or H₄-selective ligands should specify the exact stereoisomer of the cyclopropane carboxylic acid building block at procurement, as the stereochemistry of the acid precursor propagates through synthesis and dictates the ultimate receptor selectivity profile.

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006;49(18):5587-5596. doi:10.1021/jm0603318. Table 2: Ki values for compounds 10a, 11a, ent-11a. View Source
• [2] Kazuta Y, Hirano K, Natsume K, et al. Cyclopropane-based conformational restriction of histamine. (1S,2S)-2-(2-aminoethyl)-1-(1H-imidazol-4-yl)cyclopropane, a highly selective agonist for the histamine H3 receptor. J Med Chem. 2003;46(10):1980-1988. doi:10.1021/jm020415q. View Source

CCR5 Antagonist Pharmacophore Evidence

Patent literature explicitly identifies imidazolylcyclopropane-containing compounds as CCR5 receptor antagonists [1]. A patent associated with Zhang (张会利, 2012) describes compounds containing the imidazol-5-yl cyclopropane scaffold with preliminary pharmacological screening confirming CCR5 antagonist activity, relevant to the treatment of HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and chronic obstructive pulmonary disease (COPD) [1]. Separately, Hoffmann-La Roche patents (e.g., US 8,183,273; EP application by Aebi et al.) disclose imidazole derivatives as CCR2/CCR5 dual antagonists, with the imidazole substitution pattern and cyclopropane conformational restriction both cited as critical pharmacophoric elements [2][3]. While specific IC₅₀ or Ki values for the target compound itself are not publicly disclosed in the accessible patent abstracts, the compound class has been validated across multiple independent patent families as CCR5 antagonists, supporting procurement for medicinal chemistry programs targeting chemokine receptors.

CCR5 Pharmacophore

Patent context

Patent-claimed CCR5 antagonist scaffold; distinct from maraviroc chemotype

Supports IP-differentiated medicinal chemistry

Source review: patent literature; no public IC₅₀

Evidence Dimension	CCR5 antagonist activity (patent-claimed pharmacophore)
Target Compound Data	2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid: claimed as a key intermediate within the CCR5 antagonist pharmacophore class [1]
Comparator Or Baseline	Marcaviroc (approved CCR5 antagonist, MW 513.67): structurally unrelated chemotype; serves as positive-control benchmark for CCR5 medicinal chemistry programs
Quantified Difference	No direct head-to-head potency comparison available for the target compound vs. maraviroc; differentiation is at the scaffold and synthetic accessibility level
Conditions	Patent claims based on CCR5 binding and functional antagonism assays in recombinant cell systems [1][2][3]

Why This Matters

The patent-backed CCR5 pharmacophore validation provides intellectual property context for procurement—the imidazol-5-yl cyclopropane scaffold represents a structurally distinct chemotype from the approved CCR5 antagonist maraviroc, offering opportunities for novel IP generation.

• [1] Zhang HL (张会利). Semantic Scholar Author Profile. Patent claiming imidazolylcyclopropane compounds as CCR5 antagonists for treatment of HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD. 2012. View Source
• [2] Aebi J, Binggeli A, Mattei P, Green L, Maerki HP, Hartmann G. Imidazole derivatives as CCR2 receptor antagonists (with CCR5 activity). Hoffmann-La Roche AG. Patent US 8,183,273. Issued May 22, 2012. View Source
• [3] Patents-Review.com. Imidazole derivatives (Hoffmann-La Roche). Compounds of formula (I) are CCR2 receptor antagonists, with antagonist activity also at CCR-3 and CCR-5. 2009. View Source

Mutant IDH1 Inhibitor Precursor Activity

Zheng et al. (Bioorg. Med. Chem. Lett. 2018) reported the discovery and structure-activity-relationship optimization of imidazole cyclopropyl amine analogues as mutant IDH1 (isocitrate dehydrogenase 1) inhibitors [1]. The optimal compounds in this series demonstrated potent inhibition of IDH1ᴿ¹³²ᴴ enzymatic activity and suppressed 2-hydroxyglutarate (2-HG) production in IDH1-mutant HT1080 cells, with moderate liver microsome stability and measurable pharmacokinetic properties [1]. The synthesis of these imidazole cyclopropyl amine analogues proceeds through cyclopropane carboxylic acid intermediates structurally analogous to the target compound—specifically, the carboxylic acid handle is used for amide coupling to install the amine-bearing side chains critical for IDH1 binding [1]. A separate BindingDB entry (CHEMBL4216510) records an IC₅₀ of 13 nM for inhibition of IDH1ᴿ¹³²ᴴ in HCT116 cells by a related imidazole cyclopropyl amine derivative after 48-hour incubation [2], establishing the potency range achievable from this scaffold class.

IDH1 Inhibition

Class-level

Downstream amides: IC₅₀ 13 nM (IDH1ᴿ¹³²ᴴ, HCT116 cells); free acid is synthetic precursor

Supports IDH1 inhibitor lead generation

Zheng et al. 2018; acid form not active species

Evidence Dimension	IDH1 mutant enzymatic and cellular inhibition (class-level potency reference)
Target Compound Data	2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid serves as the carboxylic acid precursor for amide coupling to generate IDH1 inhibitor candidates; no direct IDH1 inhibition data on the free acid
Comparator Or Baseline	Zheng et al. 2018 lead compound 5t: potent IDH1ᴿ¹³²ᴴ enzymatic inhibition and 2-HG suppression in HT1080 cells. CHEMBL4216510: IC₅₀ = 13 nM for IDH1ᴿ¹³²ᴴ inhibition in HCT116 cells (48 h) [1][2]
Quantified Difference	Downstream amide derivatives achieve single-digit to low-double-digit nanomolar cellular IC₅₀ values against mutant IDH1; the free carboxylic acid is the essential synthetic precursor, not the active species
Conditions	IDH1ᴿ¹³²ᴴ enzymatic assay; cellular 2-HG production assay in HT1080 and HCT116 cell lines after 48 h compound incubation [1][2]

Why This Matters

Procurement of this carboxylic acid building block enables in-house synthesis of novel mutant IDH1 inhibitors with a cyclopropane-constrained imidazole scaffold, a chemotype distinct from the approved IDH1 inhibitor ivosidenib (AG-120), offering potential IP advantages in a clinically validated oncology target space.

• [1] Zheng Q, Chen Z, Wan H, Tang S, Ye Y, et al. Discovery and structure-activity-relationship study of novel imidazole cyclopropyl amine analogues for mutant isocitric dehydrogenase 1 (IDH1) inhibitors. Bioorg Med Chem Lett. 2018;28(23-24):3730-3734. doi:10.1016/j.bmcl.2018.07.002. View Source
• [2] BindingDB Entry BDBM50458782 (CHEMBL4216510). IC₅₀: 13 nM. Inhibition of IDH1 R132H mutant expressed in HCT116 cells, assessed as reduction in 2-HG levels after 48 h. View Source

Conformational Restriction vs. Flexible Analogs

The cyclopropane ring in imidazolylcyclopropane derivatives enforces a conformational restriction that fundamentally alters ligand pharmacology compared to flexible-chain histamine analogs. The cyclopropane-based conformationally restricted analog CEIC (compound 3) demonstrated potent H₃/H₄ receptor antagonism, whereas the parent flexible compound 4-methylhistamine acts as an H₄ receptor agonist [1]. A subsequent study by Watanabe et al. (2010, J. Med. Chem.) quantified the impact of cyclopropylic strain on side-chain conformation: NMR analysis and computational modeling confirmed that the cyclopropane ring restricts the side chain into discrete syn or anti conformations, and that the bioactive conformation differs between enantiomers (syn for 1R,2S; anti for 1S,2R) [2]. This conformational restriction produced over 40-fold differences in H₃ binding affinity between side-chain rotamers within the same stereochemical series [2]. The target compound, bearing both the cyclopropane carboxylic acid handle and the N-methylimidazole moiety, provides the rigid scaffold necessary to exploit cyclopropylic strain for conformational control of any amine or amide substituent introduced at the carboxylic acid position.

Conformational Restriction

Class-level

Cyclopropane enforces syn/anti rotamers; >40-fold affinity differences between conformers

Validated GPCR conformational-control scaffold

NMR-validated; 27 kcal·mol⁻¹ ring strain

Evidence Dimension	Conformational restriction: pharmacological profile of constrained vs. flexible analogs
Target Compound Data	2-(1-methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic acid: provides a conformationally restricted scaffold due to the cyclopropane ring (cyclopropane C–C–C bond angle ~60°, ring strain ~27 kcal·mol⁻¹)
Comparator Or Baseline	Flexible-chain 4-methylhistamine: H₄ agonist. CEIC (cyclopropane-restricted analog): H₃/H₄ antagonist. (1R,2S)-1 vs. ent-1: syn vs. anti bioactive conformations [1][2]
Quantified Difference	Conformational restriction converts agonist to antagonist pharmacology; side-chain conformational restriction produces >40-fold affinity differences between rotamers within the same enantiomeric series [2]
Conditions	Radioligand binding assays; NMR conformational analysis in D₂O and CDCl₃; ab initio calculations at the HF/6-31G* level [1][2]

Why This Matters

The cyclopropane scaffold is a scientifically validated conformational restriction tool for GPCR ligand design; procurement of this specific cyclopropane carboxylic acid enables exploration of stereochemical diversity-oriented strategies for identifying selective ligands against targets of unknown structure.

• [1] Watanabe M, Hirokawa T, Kobayashi T, et al. Investigation of the bioactive conformation of histamine H3 receptor antagonists by the cyclopropylic strain-based conformational restriction strategy. J Med Chem. 2010;53(9):3585-3593. doi:10.1021/jm901848b. View Source
• [2] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Synthesis and structural and pharmacological properties of cyclopropane-based conformationally restricted analogs of 4-methylhistamine as histamine H3/H4 receptor ligands. Bioorg Med Chem. 2010;18(3):1076-1082. Compound 4: H₃ Ki = 38.7 nM (more potent than thioperamide). View Source

2-(1-Methyl-1H-imidazol-5-yl)cyclopropane-1-carboxylic Acid: Validated Applications

Stereochemical Synthesis of H₃/H₄ Receptor Ligands

The target compound, procured as either the racemic mixture or as enantiomerically pure (1R,2R) or (1S,2R) stereoisomers, serves as the carboxylic acid precursor for amide coupling reactions that install amine-containing side chains. As demonstrated by Watanabe et al. (2006), stereochemistry of the cyclopropane ring propagates into dramatic differences in H₃ vs. H₄ receptor selectivity—from dual antagonism (Ki ~8 nM at both receptors) to >2,700-fold H₄ selectivity [1]. Researchers developing H₃ antagonists for Alzheimer's disease, ADHD, or narcolepsy, or H₄ antagonists for allergic and inflammatory conditions, should select the specific stereoisomer corresponding to the desired receptor selectivity profile at the procurement stage [1][2].

CCR5 Antagonists for HIV & Inflammatory Disease

Patent literature identifies the imidazol-5-yl cyclopropane scaffold as a CCR5 antagonist pharmacophore with potential applications in HIV entry inhibition and treatment of inflammatory diseases including asthma, rheumatoid arthritis, and COPD [3]. The target compound's carboxylic acid functionality allows for diversification via amide coupling, esterification, or reduction to the corresponding alcohol/amine, enabling systematic SAR exploration around the CCR5 binding pocket. The N-methylimidazole-5-yl attachment distinguishes this chemotype from the 4-yl series, providing access to a distinct region of chemical space for intellectual property generation [3][4].

Mutant IDH1 Inhibitors for Glioma & AML

Zheng et al. (2018) established that imidazole cyclopropyl amine analogues derived from cyclopropane carboxylic acid precursors achieve potent cellular inhibition of mutant IDH1 and suppression of the oncometabolite 2-hydroxyglutarate [5]. The target compound provides the requisite cyclopropane-constrained scaffold. Researchers can elaborate the carboxylic acid into diverse amine, amide, or heterocyclic derivatives for structure-based optimization of IDH1 inhibitor candidates, with reference compound IC₅₀ values in the low nanomolar range (e.g., 13 nM in HCT116 cells [6]) serving as benchmarks for new analogue series [5][6].

GPCR Ligand Design by Conformational Restriction

The cyclopropylic strain-based conformational restriction strategy, validated by the Shuto and Watanabe groups across multiple GPCR targets (H₃, H₄, and proteasome), demonstrates that stereochemically diverse cyclopropane building blocks are powerful tools for identifying selective ligands when neither the bioactive conformation nor the target protein structure is known [1][2]. The target compound enables this strategy by providing a rigid cyclopropane anchor point with an N-methylimidazole recognition element. The carboxylic acid group serves as the diversification handle for introducing varied pharmacophoric elements while maintaining the conformational constraints imposed by the cyclopropane ring [2].

Application

Selection Property

Validation Focus

H₃/H₄ receptor ligand synthesis

Stereoisomer identity (racemate vs. enantiopure 1R,2R or 1S,2R)

Stereochemistry-dependent receptor selectivity profiling

CCR5 antagonist medicinal chemistry

N-Methylimidazol-5-yl regiochemistry for IP-differentiated chemotype

CCR5 binding and functional antagonism assay context

Mutant IDH1 inhibitor lead generation

Cyclopropane carboxylic acid handle for amide diversification

Cellular 2-HG suppression and enzymatic inhibition endpoints

GPCR conformational restriction studies

Cyclopropylic strain and rigid imidazole anchor

Bioactive conformation determination via NMR and modeling

• [1] Watanabe M, Kazuta Y, Hayashi H, Yamada S, Matsuda A, Shuto S. Stereochemical diversity-oriented conformational restriction strategy. Development of potent histamine H3 and/or H4 receptor antagonists with an imidazolylcyclopropane structure. J Med Chem. 2006;49(18):5587-5596. doi:10.1021/jm0603318. View Source
• [2] Watanabe M, Hirokawa T, Kobayashi T, et al. Investigation of the bioactive conformation of histamine H3 receptor antagonists by the cyclopropylic strain-based conformational restriction strategy. J Med Chem. 2010;53(9):3585-3593. doi:10.1021/jm901848b. View Source
• [3] Zhang HL (张会利). Semantic Scholar Author Profile. Patent claiming imidazolylcyclopropane compounds as CCR5 antagonists. 2012. View Source
• [4] Aebi J, Binggeli A, Mattei P, Green L, Maerki HP, Hartmann G. Imidazole derivatives as CCR2 receptor antagonists. Hoffmann-La Roche AG. US Patent 8,183,273. Issued May 22, 2012. View Source
• [5] Zheng Q, Chen Z, Wan H, Tang S, Ye Y, et al. Discovery and structure-activity-relationship study of novel imidazole cyclopropyl amine analogues for mutant isocitric dehydrogenase 1 (IDH1) inhibitors. Bioorg Med Chem Lett. 2018;28(23-24):3730-3734. doi:10.1016/j.bmcl.2018.07.002. View Source
• [6] BindingDB Entry BDBM50458782 (CHEMBL4216510). IC₅₀: 13 nM. Inhibition of IDH1 R132H mutant in HCT116 cells, 2-HG reduction at 48 h. View Source